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Compound of Interest

Compound Name: N-(2-Cyanoethyl)-N-ethylaniline

Cat. No.: B041174 Get Quote

An In-depth Technical Guide to N-(2-Cyanoethyl)-N-
ethylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and safety

properties of N-(2-Cyanoethyl)-N-ethylaniline, a significant intermediate in the synthesis of

various organic compounds, particularly disperse dyes.[1] This document consolidates key

data, experimental protocols, and safety information to support its application in research and

development.

Chemical Identity and Physical Properties
N-(2-Cyanoethyl)-N-ethylaniline, also known as 3-(N-Ethyl-N-phenylamino)propionitrile[2][3]

[4], is a tertiary amine with the chemical formula C₁₁H₁₄N₂.[2][4][5][6] It is a colorless to very

pale yellow liquid at room temperature.[2][5]

Table 1: Physical and Chemical Properties of N-(2-Cyanoethyl)-N-ethylaniline
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Property Value Source(s)

Molecular Formula C₁₁H₁₄N₂ [2][4][5][6]

Molecular Weight 174.25 g/mol [2][5]

CAS Number 148-87-8 [2][4][5]

Physical State Liquid [5]

Color Colorless to Very Pale Yellow [2][5]

Boiling Point 176 °C at 19 mmHg [4]

Specific Gravity 1.03 [5]

Purity Typically ≥98.0% (GC) [2][5]

IUPAC Name 3-(N-ethylanilino)propanenitrile [4]

SMILES CCN(CCC#N)c1ccccc1 [2][4][6]

InChI Key
WYRNRZQRKCXPLA-

UHFFFAOYSA-N
[4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of N-(2-Cyanoethyl)-N-
ethylaniline. While specific spectra are not provided here, the SDBS (Spectral Database for

Organic Compounds) number is 6914, which can be used to access its spectral data.[5]

ChemicalBook also indicates the availability of 13C NMR, IR, MS, and 1H NMR spectra for the

related compound N-(2-Cyanoethyl)-N-methylaniline, suggesting similar data exists for the

ethyl analogue.[7]

Chemical Properties and Reactivity
N-(2-Cyanoethyl)-N-ethylaniline is stable under normal storage conditions.[8] However, it is

sensitive to light and air, and prolonged exposure should be avoided.[8][9]

Incompatible Materials:

Strong oxidizing agents[8][9]
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Acids[8]

Acid anhydrides[8]

Acid chlorides[8]

Reactivity: The compound can react violently with nitric acid.[9] As an aromatic amine, it can

neutralize acids in exothermic reactions to form salts and water.[9]

Experimental Protocols: Synthesis
The synthesis of N-(2-Cyanoethyl)-N-ethylaniline is primarily achieved through the

cyanoethylation of N-ethylaniline. A common laboratory and industrial method involves the

reaction of N-ethylaniline with acrylonitrile.

A patented method outlines a two-step synthesis process:

Condensation Reaction: Aniline and ethanol react in the presence of a catalyst to produce N-

ethylaniline and N,N-diethylaniline. The pure N-ethylaniline is then separated by rectification.

[1]

Addition Reaction: The purified N-ethylaniline reacts with acrylonitrile, catalyzed by a binary

catalyst system (e.g., composed of phosphorus oxychloride, phosphorus trichloride,

phosphorus pentachloride, or inorganic acids), to yield N-ethyl-N-cyanoethylaniline.[1]

Another documented synthesis involves the cyanoethylation of aniline using cupric acetate as a

superior catalyst, which has been shown to produce N-2-cyanoethylaniline in good yield.[10]

While this specific example is for a related compound, the principle applies to the synthesis of

N-substituted anilines.

Below is a logical workflow for the two-step synthesis of N-(2-Cyanoethyl)-N-ethylaniline.
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Step 1: N-ethylaniline Synthesis

Step 2: Cyanoethylation

Aniline

Condensation Reaction

Ethanol Catalyst

Mixture:
N-ethylaniline &

N,N-diethylaniline

Rectification/
Separation

Pure N-ethylaniline

Addition Reaction

Input from Step 1

Acrylonitrile Binary Catalyst

N-(2-Cyanoethyl)-N-ethylaniline

Click to download full resolution via product page

Caption: Two-step synthesis of N-(2-Cyanoethyl)-N-ethylaniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b041174?utm_src=pdf-body-img
https://www.benchchem.com/product/b041174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
N-(2-Cyanoethyl)-N-ethylaniline is classified as harmful if swallowed and causes skin and

serious eye irritation.[11]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Hazard H302 Harmful if swallowed. [3][11]

Hazard H315 Causes skin irritation. [11]

Hazard H319
Causes serious eye

irritation.
[11]

Hazard H335
May cause respiratory

irritation.

Precautionary P261
Avoid breathing mist

or vapors.

Precautionary P264
Wash skin thoroughly

after handling.
[11]

Precautionary P270

Do not eat, drink or

smoke when using

this product.

[3][11]

Precautionary P280

Wear protective

gloves/eye

protection/face

protection.

[11]

Precautionary P301+P312+P330

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell. Rinse

mouth.

[3][11]

Precautionary P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

Precautionary P304+P340+P312 IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing. Call a

POISON
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CENTER/doctor if you

feel unwell.

Precautionary P501

Dispose of

contents/container to

an approved waste

disposal plant.

Handling and Storage:

Handling: Use in a well-ventilated area and avoid all personal contact, including inhalation.

[12] Wear appropriate personal protective equipment (PPE), including safety glasses with

side shields or chemical goggles, chemical-resistant gloves (e.g., PVC), and protective

clothing.[8][12] Do not eat, drink, or smoke when using this product.[8][11]

Storage: Store in a cool, dry, well-ventilated area in tightly closed original containers.[12]

Keep away from heat, sparks, open flames, and direct sunlight.[8] Store away from

incompatible materials.[8][12]

The following diagram illustrates the general laboratory safety workflow when handling N-(2-
Cyanoethyl)-N-ethylaniline.
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Handling N-(2-Cyanoethyl)
-N-ethylaniline

Preparation:
- Read SDS

- Ensure proper ventilation

Wear Appropriate PPE:
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

Chemical Handling:
- Avoid inhalation of vapors

- Prevent skin and eye contact

Spill Occurs?

Spill Response:
- Evacuate area

- Contain with inert material
- Clean and dispose properly

Yes

Continue Work

No

Waste Disposal:
- Collect in labeled, closed containers

Post-Handling:
- Wash hands thoroughly

- Decontaminate work area

Procedure Complete

Click to download full resolution via product page

Caption: General safety workflow for handling N-(2-Cyanoethyl)-N-ethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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